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Compound of Interest

Compound Name: 2,3-Pinanediol

CAS No.: 53404-49-2

Cat. No.: B1214191

Get Quote

Executive Summary
2,3-Pinanediol (specifically the enantiopure isomers (1R,2R,3S,5R)-(-) and (1S,2S,3R,5S)-(+))

is a bicyclic monoterpene diol derived from

-pinene.[1] It serves as a critical chiral auxiliary in asymmetric synthesis, most notably in the
Matteson asymmetric homologation of boronic esters. Its rigid bicyclic framework provides
exceptional facial selectivity, making it indispensable for the synthesis of proteasome inhibitors
(e.g., Bortezomib) and other enantiopure pharmaceutical intermediates.

This guide details the physicochemical profile of 2,3-Pinanediol, focusing on melting point

thermodynamics, solubility parameters, and rigorous purification protocols required to maintain

high diastereomeric excess (

) in downstream applications.

Physical Properties Matrix
The following data aggregates experimental values for high-purity (>98%) commercial grades.

Note that "2,3-Pinanediol" typically refers to the cis-diol configuration.
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Property Value / Description Context & Significance

CAS Number
22422-34-0 ((-)-isomer)18680-

27-8 ((+)-isomer)

Crucial for sourcing the correct

enantiomer for specific

stereochemical outcomes.

Molecular Formula MW: 170.25 g/mol

Melting Point 56 – 58 °C

Low melting point requires

strict temperature control

during drying to prevent

liquefaction/oiling out.

Boiling Point ~90 °C @ 0.03 mmHg

High vacuum required for

distillation; thermal

degradation risk at

atmospheric pressure.

Optical Rotation
= -8° to -11° ((-)-isomer)

= +8° to +11° ((+)-isomer)

Measured at

in Toluene.[2][3][4] Essential

for purity verification.

Appearance
White to off-white crystalline

powder

Yellowing indicates oxidation

or trace solvent contamination.

Solubility Profile & Solvent Selection
Understanding the solubility landscape is vital for both reaction optimization and purification.

2,3-Pinanediol exhibits a distinct "amphiphilic" character due to its lipophilic bicyclic pinane

skeleton and hydrophilic vicinal diol motif.

Solvent Compatibility Table[5]
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Solvent Class Solvents Solubility Application

Polar Protic Methanol, Ethanol High

Solubilization for

analysis; not suitable

for recrystallization

due to high solubility.

Polar Aprotic
DCM, THF, Ethyl

Acetate
High

Standard reaction

solvents for boronic

ester formation.

Non-Polar Toluene, Benzene Moderate

Used for optical

rotation

measurements; good

for azeotropic drying.

Aliphatic
Hexanes, Heptane,

Pentane
Low/Moderate

Critical for Purification.

Used as anti-solvents

or recrystallization

media.

Aqueous Water Low (~2 g/L)

Poor solubility allows

for aqueous workups

to remove inorganic

salts.

Scientist's Insight:

In boronic ester synthesis, the hygroscopicity of the diol can be problematic. While soluble in

DCM, I recommend using anhydrous Toluene or THF and performing an azeotropic distillation

prior to adding the boronic acid to ensure the removal of trace water, which competes with the

diol for the boron center.
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Experimental Protocols: Purification & Handling
The low melting point (56–58 °C) makes 2,3-Pinanediol prone to "oiling out" rather than

crystallizing if the solvent system or temperature gradient is mismanaged.

Protocol A: Recrystallization (High Purity)
This method is preferred for upgrading optical purity (

) or removing oxidative byproducts.

Dissolution: Dissolve crude 2,3-Pinanediol in the minimum amount of warm Ethyl Acetate

(approx. 35-40°C). Do not exceed 45°C to avoid melting the solid.

Anti-Solvent Addition: While stirring, slowly add warm Hexanes (or Heptane) until the

solution becomes slightly turbid.

Ratio Target: Typically 1:3 to 1:5 (EtOAc : Hexane).

Nucleation: Remove from heat. Add a seed crystal if available. Allow to cool slowly to room

temperature.

Crystallization: Transfer to a refrigerator (4°C) for 4–12 hours.

Warning: Do not place directly in a -20°C freezer, as rapid cooling often traps impurities or

induces oiling.

Filtration: Collect crystals via vacuum filtration using a chilled Buchner funnel. Wash with cold

Hexane.

Drying: Dry under high vacuum at room temperature. Do not use a heated oven, as the

compound will melt and fuse.

Protocol B: Precipitation (Rapid Cleanup)
Used for removing non-polar impurities or bulk purification after synthesis from

-pinene.
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Dissolve the diol in a small volume of Diethyl Ether.

Add Hexane dropwise until a persistent cloudiness appears.[5]

Cool the mixture to 0°C. The diol will precipitate as a white solid.

Decant the supernatant (containing non-polar terpenes) and wash the solid with cold

pentane.

Visualizations
Diagram 1: Stereochemical Configuration
The utility of 2,3-Pinanediol lies in its rigid stereochemistry.[6] The following diagram illustrates

the specific isomer relationships.
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(-2 H2O)

Condensation
(-2 H2O)

Click to download full resolution via product page

Figure 1: Stereochemical lineage from Alpha-Pinene to the active chiral auxiliary.

Diagram 2: Purification Workflow
A logical decision tree for selecting the correct purification method based on impurity profile.
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Crude 2,3-Pinanediol Assess Purity (GC/NMR)

High Organic Impurities
(Oils/Terpenes)<95%

Trace Impurities
(Low ee / Color)

>95%

Precipitation Protocol
Solvent: Ether / Hexane

Temp: 0°C

Recrystallization Protocol
Solvent: EtOAc / Hexane

Temp: 40°C -> 4°C

Vacuum Dry @ 25°C
(Avoid Heat!)

Pure Crystalline Solid
MP: 56-58°C

Click to download full resolution via product page

Figure 2: Decision matrix for purification based on initial purity assessment.

Handling & Stability
Thermal Sensitivity: The compound is heat-sensitive. Prolonged exposure to temperatures

>40°C during storage can lead to sublimation or degradation.

Storage: Store at 2–8°C (Refrigerated) in a tightly sealed container.

Hygroscopicity: Moderately hygroscopic. Store under an inert atmosphere (Argon/Nitrogen) if

used for strictly anhydrous boronic ester synthesis.

Safety: Generally considered non-hazardous, but standard PPE (gloves, goggles) is required

to prevent irritation from fine dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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